Isotopic Purity & Mass Shift vs. Unlabeled PC
17:0-16:1 PC-d5 is a pentadeuterated analog of 17:0-16:1 PC. The incorporation of five deuterium atoms results in a mass shift of approximately +5 Da relative to the non-deuterated form (m/z ~746.6 for the unlabeled [M+H]+ ion vs. m/z ~751.6 for the labeled [M+H]+ ion) [1]. This mass difference is sufficient to resolve the internal standard from the endogenous analyte in mass spectrometry, enabling accurate isotope dilution quantification. In contrast, the non-deuterated 17:0-16:1 PC cannot be distinguished from endogenous PC species of the same nominal mass, rendering it unusable as an internal standard in complex biological matrices [2].
| Evidence Dimension | Mass spectrometric distinguishability (m/z shift) |
|---|---|
| Target Compound Data | m/z ~751.6 (for [M+H]+ ion of 17:0-16:1 PC-d5) |
| Comparator Or Baseline | 17:0-16:1 PC (unlabeled): m/z ~746.6 (for [M+H]+ ion) |
| Quantified Difference | Mass shift of approximately +5 Da; complete baseline resolution in MS1 scan |
| Conditions | Electrospray ionization (ESI) positive ion mode; theoretical calculation based on molecular formula C41H75D5NO8P vs. C41H80NO8P |
Why This Matters
This mass shift is the fundamental requirement for use as a SIL-IS; without it, the compound cannot function as an internal standard, making the deuterated version the only viable procurement choice for quantitative LC-MS/MS lipidomics.
- [1] Alfa Chemistry. (n.d.). 1-Heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphocholine. Accurate Mass: 750.590. View Source
- [2] BOC Sciences. (n.d.). 17:0-16:1 PC-[d5]. Deuterated phospholipid commonly used in lipidomics. View Source
